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Compound of Interest

Compound Name: 2-nitropyridine-4-carboxylic Acid

Cat. No.: B052958 Get Quote

Technical Support Center: 2-Nitropyridine-4-
Carboxylic Acid
This guide provides essential safety information, handling procedures, and troubleshooting for

researchers, scientists, and drug development professionals working with 2-nitropyridine-4-
carboxylic acid.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-nitropyridine-4-carboxylic acid?

A1: 2-nitropyridine-4-carboxylic acid is considered a hazardous substance. The primary

hazards include:

Skin irritation[1][2][3]

Serious eye irritation[1][3]

May cause respiratory irritation[1][3][4]

Always consult the Safety Data Sheet (SDS) for a comprehensive understanding of the

hazards.

Q2: What personal protective equipment (PPE) is required when handling this compound?
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A2: To ensure personal safety, the following PPE should be worn:

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[3][5]

Hand Protection: Use chemically resistant gloves. Inspect gloves prior to use and dispose of

contaminated gloves after use in accordance with good laboratory practices.[3]

Body Protection: Wear a lab coat.

Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[2]

[3]

Q3: What are the proper storage conditions for 2-nitropyridine-4-carboxylic acid?

A3: Store the compound in a tightly closed container in a dry and well-ventilated place.[2][3]

For long-term stability, it is recommended to store it under an inert gas (like nitrogen or argon)

at 2-8°C.[6] The storage area should be secure and locked.[2][3]

Q4: What should I do in case of accidental exposure?

A4: Follow these first-aid measures immediately:

After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing and seek immediate medical attention.[2][3][5]

After skin contact: Wash off immediately with plenty of soap and water. If skin irritation

occurs, get medical advice/attention. Take off contaminated clothing and wash it before

reuse.[2][3]

After inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[2][3]

After ingestion: Rinse mouth with water. Do NOT induce vomiting. Get medical attention if

you feel unwell.[2][5]

Q5: How should I handle a spill of 2-nitropyridine-4-carboxylic acid?
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A5: In the event of a spill, ensure the area is well-ventilated and wear appropriate PPE. Avoid

generating dust.[3][5] For a dry spill, carefully sweep or scoop up the material and place it in a

suitable container for disposal.[3][5] Avoid letting the chemical enter drains.[3][5]

Q6: What materials are incompatible with 2-nitropyridine-4-carboxylic acid?

A6: While specific incompatibility data is limited, based on its chemical structure (a carboxylic

acid and a nitro compound), it is prudent to avoid contact with strong bases, strong oxidizing

agents, and reducing agents. Carboxylic acids can react exothermically with bases, and nitro

compounds can be reactive.

Troubleshooting Guide
Issue Possible Cause Solution

Material has changed color

(e.g., yellowing)

Decomposition due to

improper storage (exposure to

light, air, or high temperatures).

Discard the material following

proper disposal procedures.

Ensure future storage is in a

tightly sealed container, under

inert gas, and at the

recommended temperature (2-

8°C).

Inconsistent experimental

results

Impure or degraded starting

material.

Verify the purity of the

compound using an

appropriate analytical

technique (e.g., NMR, LC-MS).

If impure, consider purification

or obtaining a new batch.

Difficulty dissolving the

compound

Use of an inappropriate

solvent.

Consult literature for

appropriate solvents. Based on

its structure, polar organic

solvents may be suitable.

Gentle heating or sonication

may aid dissolution, but be

mindful of the compound's

stability.
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Quantitative Hazard Data
Hazard Classification GHS Hazard Statement Reference

Skin Corrosion/Irritation H315: Causes skin irritation [1][3]

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation
[1][3]

Specific target organ toxicity,

single exposure

H335: May cause respiratory

irritation
[1][3][4]

Experimental Workflow & Safety Procedures
Safe Handling Workflow
The following diagram illustrates the key steps for safely handling 2-nitropyridine-4-
carboxylic acid from receipt to disposal.
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Caption: Workflow for safe handling of 2-nitropyridine-4-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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